Cas no 445003-39-4 (tert-butyl 4-amino-2-methylbenzoate)

tert-butyl 4-amino-2-methylbenzoate Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-methyl-, 1,1-dimethylethyl ester (9CI)
• BENZOIC ACID,4-AMINO-2-METHYL-,1,1-DIMETHYLETHYLESTER
• tert-butyl 4-amino-2-methylbenzoate
• SCHEMBL3288448
• SY141026
• Z877640790
• tert.butyl 4-amino-2-methyl-benzoate
• EN300-106809
• tert-butyl4-amino-2-methylbenzoate
• DB-130647
• CS-0231049
• BURPOKPTYKVJAT-UHFFFAOYSA-N
• AKOS011099706
• MFCD16117738
• 445003-39-4
• F74583
• +Expand

• InChIKey： BURPOKPTYKVJAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
• SMILES： CC1=C(C=CC(=C1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 207.126
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.126
• Heavy Atom Count: 15
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3A^2